4-[(5-bromo-2-methoxybenzylidene)amino]-5-(3-pyridinyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(5-bromo-2-methoxyphenyl)methylideneamino]-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H12BrN5OS/c1-22-13-5-4-12(16)7-11(13)9-18-21-14(19-20-15(21)23)10-3-2-6-17-8-10/h2-9H,1H3,(H,20,23)/b18-9+
• InChI Key: XTZWCPSYVOMCBK-GIJQJNRQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=NN2C(=NNC2=S)C3=CN=CC=C3
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=N/N2C(=NNC2=S)C3=CN=CC=C3
• Molecular Formula: C15H12BrN5OS
• Molecular Weight: 390.3 g/mol

Description

1,2,4-Triazole derivatives are an important class of heterocyclic compounds known for their diverse biological activities, including anticancer, antimicrobial, and antifungal properties. The introduction of various functional groups into the 1,2,4-triazole core structure significantly influences these activities and properties.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives typically involves multistep reaction sequences starting from readily available precursors. A common approach includes the condensation of hydrazides with carbon disulfide followed by reaction with hydrazine hydrate to form the triazole core, which is further modified by reaction with different reagents to introduce various substituents (Bekircan et al., 2008).

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives has been extensively studied using X-ray diffraction techniques and density functional theory (DFT). These studies reveal the planarity of the triazole ring and its dihedral angles with attached phenyl rings, highlighting the importance of molecular geometry in the biological activity of these compounds (Șahin et al., 2011).

Chemical Reactions and Properties

1,2,4-Triazole derivatives undergo various chemical reactions, including alkylation, amino(hydroxy)methylation, and cyanoethylation, to produce new compounds with potentially different biological activities. These reactions are facilitated by the nucleophilic nature of the triazole ring and its sulfur counterpart in thiadiazole derivatives (Kaldrikyan et al., 2016).